Cas no 7349-06-6 (Benzene, 1,1'-(1,3-pentadiene-1,5-diyl)bis-)

Benzene, 1,1'-(1,3-pentadiene-1,5-diyl)bis- structure
7349-06-6 structure
Product name:Benzene, 1,1'-(1,3-pentadiene-1,5-diyl)bis-
CAS No:7349-06-6
MF:C17H16
MW:220.30894
CID:542391
PubChem ID:54273186

Benzene, 1,1'-(1,3-pentadiene-1,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-(1,3-pentadiene-1,5-diyl)bis-
    • 1,1'-(Penta-1,3-diene-1,5-diyl)dibenzene
    • DTXSID70710225
    • 7349-06-6
    • Inchi: InChI=1S/C17H16/c1-4-10-16(11-5-1)14-8-3-9-15-17-12-6-2-7-13-17/h1-14H,15H2
    • InChI Key: RLPHUWOYMLCVQW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC=CC=CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 220.12528
  • Monoisotopic Mass: 220.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.1

Experimental Properties

  • PSA: 0

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